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Abstract
This technical guide provides a comprehensive overview of 2-Methyl-5-nitroaniline (CAS No.

99-55-8), a key chemical intermediate. Also known as 5-Nitro-o-toluidine or Fast Scarlet G

Base, this compound has historical and ongoing significance in the synthesis of azo dyes and

pigments. This document details its discovery and history, physicochemical and spectroscopic

properties, a detailed experimental protocol for its synthesis, and its primary industrial

applications. All quantitative data is presented in structured tables, and the synthesis workflow

is visualized using a DOT language diagram.

Discovery and History
2-Methyl-5-nitroaniline was first synthesized in the early 20th century. Its development was

driven by the burgeoning dye industry's demand for new intermediates to create a wider palette

of colors. While no single individual is widely credited with its discovery, its synthesis was a

logical extension of research into the nitration of aromatic amines. The primary method for its

preparation, the selective nitration of 2-methylaniline (o-toluidine), was established during this

period.[1] Historically and currently, its principal application is as a diazo component in the

production of azo dyes and pigments, particularly for textiles, printing inks, and coatings.[1][2] It

is also used in the synthesis of some pharmaceuticals and agrochemicals.[1][2] This compound

does not occur naturally.[1]
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Physicochemical and Spectroscopic Properties
2-Methyl-5-nitroaniline is a yellow to orange-brown crystalline solid with a faint aromatic odor.[1]

It is relatively stable under ambient conditions but is incompatible with strong oxidizing agents,

acids, acid chlorides, acid anhydrides, and chloroformates.[3][4] It has limited solubility in water

but is more soluble in organic solvents like ethanol, acetone, and chloroform.[1]

Table 1: Physicochemical Properties of 2-Methyl-5-
nitroaniline

Property Value Reference

CAS Number 99-55-8 [3]

Molecular Formula C₇H₈N₂O₂ [1]

Molecular Weight 152.15 g/mol [1]

Appearance
Yellow to orange-brown

crystalline powder
[1]

Melting Point 103-106 °C [3]

Boiling Point Decomposes

Solubility in Water Limited [1]

Solubility in Organic Solvents
Soluble in ethanol, acetone,

chloroform
[1]

Table 2: Spectroscopic Data for 2-Methyl-5-nitroaniline
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Spectroscopy Type Data Reference

¹H NMR (400 MHz, CDCl₃)

δ 7.52 (dd, J = 8.1 Hz, 1H, Ar-

H), 3.71 (br, 2H, -NH₂), 2.22 (s,

3H, -CH₃)

[1]

¹³C NMR (100 MHz, CDCl₃)

δ 147.46, 145.46, 130.82,

129.61, 113.35, 108.86, 17.68

(-CH₃)

[1]

Infrared (IR)

The spectrum shows

characteristic peaks for N-H

stretching, aromatic C-H

stretching, and NO₂ stretching.

Mass Spectrometry (MS)
Molecular Ion Peak (M⁺): m/z

152

Synthesis of 2-Methyl-5-nitroaniline
The most common laboratory and industrial synthesis of 2-Methyl-5-nitroaniline involves the

selective nitration of o-toluidine. The amino group in o-toluidine is a strong activating group and

an ortho-, para-director. However, under acidic conditions, it is protonated to form the anilinium

ion, which is a meta-directing group. The methyl group is a weak activating group and an

ortho-, para-director. The careful control of reaction conditions, particularly temperature, allows

for the desired substitution pattern.

Experimental Protocol: Nitration of o-Toluidine
Materials:

o-Toluidine

Concentrated Sulfuric Acid (H₂SO₄)

Concentrated Nitric Acid (HNO₃)

Sodium Hydroxide (NaOH) solution
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Ice

Water

Procedure:

In a reaction vessel, o-toluidine is added dropwise with vigorous stirring to concentrated

sulfuric acid, which is pre-cooled in a salt/ice bath to -10 °C.

A nitrating mixture of concentrated nitric acid and concentrated sulfuric acid is prepared and

cooled.

The nitrating mixture is added dropwise to the o-toluidine/sulfuric acid mixture over a period

of 2 hours, maintaining the temperature at -10 °C.

After the addition is complete, the reaction mixture is poured onto ice.

The acidic solution is then carefully basified with a sodium hydroxide solution until an orange

precipitate forms.

The crude 2-Methyl-5-nitroaniline precipitate is collected by filtration and washed thoroughly

with water.

The product can be further purified by recrystallization from ethanol or water to yield yellow

to orange-brown crystals.

Expected Yield: Approximately 90%[1]

Synthesis Workflow Diagram
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Reactants

Reaction Steps Final Product

o-Toluidine

1. Dissolution & Cooling
(-10 °C)Conc. H₂SO₄

Conc. HNO₃

2. Nitration
(Addition of HNO₃/H₂SO₄)

3. Quenching
(Pouring onto ice)

4. Basification
(Addition of NaOH) 5. Filtration & Washing 6. Recrystallization 2-Methyl-5-nitroaniline

Click to download full resolution via product page

Caption: Synthesis workflow for 2-Methyl-5-nitroaniline.

Applications
The primary application of 2-Methyl-5-nitroaniline is as an intermediate in the synthesis of azo

dyes and pigments.[1] It is also known by the trade name Fast Scarlet G Base.[5] These

colorants are used in a variety of industries:

Textile Industry: For dyeing and printing on cotton, silk, and nylon fabrics.[2]

Printing Inks: As a pigment in printing inks.[1]

Coatings: Used in the formulation of colored coatings.[1]

Pharmaceuticals and Agrochemicals: The functional groups of 2-Methyl-5-nitroaniline allow

for its use as a starting material or intermediate in the synthesis of more complex molecules

in these sectors.[1][2]

Safety and Handling
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2-Methyl-5-nitroaniline is a toxic compound and should be handled with appropriate safety

precautions. It is harmful if swallowed, in contact with skin, or if inhaled. It is also suspected of

causing cancer and is harmful to aquatic life with long-lasting effects. When handling this

chemical, it is essential to wear protective gloves, clothing, and eye/face protection. Work

should be conducted in a well-ventilated area.

Conclusion
2-Methyl-5-nitroaniline is a foundational chemical intermediate with a long history of use,

particularly in the dye industry. Its synthesis from o-toluidine is a well-established and efficient

process. The information provided in this guide, including its detailed properties, synthesis

protocol, and applications, serves as a valuable resource for researchers and professionals in

chemistry and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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